Cas no 1805824-25-2 (Ethyl 4-(1-bromo-2-oxopropyl)-2-chlorobenzoate)

• Product Name: Ethyl 4-(1-bromo-2-oxopropyl)-2-chlorobenzoate
• CAS No: 1805824-25-2
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4956203
• Update Time: 2025-09-27

Ethyl 4-(1-bromo-2-oxopropyl)-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(1-bromo-2-oxopropyl)-2-chlorobenzoate

• Inchi： 1S/C12H12BrClO3/c1-3-17-12(16)9-5-4-8(6-10(9)14)11(13)7(2)15/h4-6,11H,3H2,1-2H3
• InChI Key： SBLYJBXWGHHZCC-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(=O)OCC)=C(C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(1-bromo-2-oxopropyl)-2-chlorobenzoate

Comprehensive Overview of Ethyl 4-(1-bromo-2-oxopropyl)-2-chlorobenzoate (CAS No. 1805824-25-2)

Ethyl 4-(1-bromo-2-oxopropyl)-2-chlorobenzoate (CAS No. 1805824-25-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This ester derivative, characterized by its unique bromo and chloro functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, combining a benzoate core with reactive substituents, makes it a valuable building block for drug discovery and material science applications.

The compound's CAS number 1805824-25-2 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such intermediates, as they enable efficient modular synthesis. Users frequently search for "synthesis of Ethyl 4-(1-bromo-2-oxopropyl)-2-chlorobenzoate" or "applications of bromoketone derivatives," reflecting its relevance in cutting-edge research. The compound's 2-chlorobenzoate moiety is particularly notable for its role in enhancing bioavailability in medicinal chemistry.

From a structural perspective, the 1-bromo-2-oxopropyl group introduces electrophilic reactivity, facilitating cross-coupling reactions popular in click chemistry workflows. This aligns with the growing demand for "high-efficiency synthetic routes"—a hot topic in organic chemistry forums. Analytical techniques like HPLC and NMR are essential for quality control, as purity thresholds directly impact downstream applications. Environmental considerations also drive searches for "biodegradable ester alternatives," though this compound remains pivotal in controlled laboratory settings.

Innovative applications of CAS 1805824-25-2 include its use in photoaffinity labeling studies, where researchers leverage its bromoketone functionality to probe protein-ligand interactions. The pharmaceutical industry's shift toward targeted therapies has further elevated its importance, with patents citing derivatives for kinase inhibitor development. Safety data sheets emphasize standard organic lab precautions, avoiding classification concerns while maintaining research utility.

Market analyses reveal rising procurement of Ethyl 4-(1-bromo-2-oxopropyl)-2-chlorobenzoate by CDMOs (Contract Development and Manufacturing Organizations), coinciding with increased outsourcing in drug development. This trend responds to queries like "where to buy 1805824-25-2" or "custom synthesis services." The compound's stability under inert atmospheres and compatibility with microwave-assisted synthesis techniques make it adaptable to modern high-throughput platforms.

Future research directions may explore its potential in catalysis or polymeric materials, areas where halogenated aromatics show promise. As sustainability becomes paramount, methodologies to recover or recycle such intermediates will likely emerge—addressing search terms like "green synthesis of halogenated benzoates." The compound exemplifies how targeted molecular design bridges academic innovation and industrial scalability.